Cas no 1807224-98-1 (1-bromo-5-methoxy-4-methyl-2-nitro-benzene)

• Product Name: 1-bromo-5-methoxy-4-methyl-2-nitro-benzene
• CAS No: 1807224-98-1
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD28291981
• CID: 4618182
• PubChem ID: 118334804
• Update Time: 2025-05-20

1-bromo-5-methoxy-4-methyl-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-methoxy-4-methyl-2-nitrobenzene
• 4-Bromo-2-methoxy-5-nitrotoluene
• 5-Bromo-2-methyl-4-nitroanisole
• CL9402
• SB74057
• 1-bromo-5-methoxy-4-methyl-2-nitro-benzene
• Benzene, 1-bromo-5-methoxy-4-methyl-2-nitro-
• CS-0158120
• 1807224-98-1
• SCHEMBL17038146
• SY244068
• MFCD28291981
• BS-21775

• MDL： MFCD28291981
• Inchi： 1S/C8H8BrNO3/c1-5-3-7(10(11)12)6(9)4-8(5)13-2/h3-4H,1-2H3
• InChI Key： GXBSOAPODNIVDI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Additional information on 1-bromo-5-methoxy-4-methyl-2-nitro-benzene

1-Bromo-5-Methoxy-4-Methyl-2-Nitrobenzene: A Comprehensive Overview

1-Bromo-5-Methoxy-4-Methyl-2-Nitrobenzene (CAS No. 1807224-98-1) is a highly specialized aromatic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a bromine atom at position 1, a methoxy group at position 5, a methyl group at position 4, and a nitro group at position 2. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 1-bromo-5-methoxy-4-methyl-2-nitrobenzene involves a series of carefully controlled reactions, often starting from benzene derivatives. The introduction of substituents in specific positions requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods and the use of directing groups have significantly improved the efficiency and yield of this synthesis process. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of 1-bromo-5-methoxy-4-methyl-2-nitrobenzene is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, particularly those with potential anticancer and antimicrobial properties. Studies have shown that the presence of the nitro group enhances the compound's ability to interact with biological targets, while the methoxy and methyl groups contribute to its solubility and stability in physiological environments.

In materials science, 1-bromo-5-methoxy-4-methyl-2-nitrobenzene has been utilized as a precursor for the development of advanced polymers and organic semiconductors. The bromine atom acts as a leaving group, enabling further functionalization through nucleophilic substitution reactions. This property has been exploited in the creation of materials with tailored electronic properties, which are essential for applications in flexible electronics and optoelectronic devices.

Recent research has also focused on the environmental impact of 1-bromo-5-methoxy-4-methyl-2-nitrobenzene and its degradation pathways. Studies have demonstrated that under specific environmental conditions, such as UV light exposure or microbial activity, the compound undergoes biodegradation into less harmful byproducts. This understanding is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-bromo-5-methoxy-4-methyl-2-nitrobenzene (CAS No. 1807224-98-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and material science, continues to drive innovation in both academic research and industrial applications. As ongoing studies unravel new insights into its properties and potential uses, this compound remains at the forefront of chemical research.